Cas no 33484-43-4 (methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate)

• Product Name: methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• CAS No: 33484-43-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1465124
• PubChem ID: 214562
• Update Time: 2025-04-20

methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylate
• methyl 6-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxylate
• BRN 4445646
• 6-Methyl-4-oxo-4H-pyrido(1,2-a)pyrimidine-3-carboxylic acid methyl ester
• MZ-128
• 33484-43-4
• DTXSID80187126
• 4H-Pyrido(1,2-a)pyrimidine-3-carboxylic acid, 6-methyl-4-oxo-, methyl ester

• Inchi： 1S/C11H10N2O3/c1-7-4-3-5-9-12-6-8(11(15)16-2)10(14)13(7)9/h3-6H,1-2H3
• InChI Key： GVYLIFDVULSIPS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=CN=C2C=CC=C(C)N21

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 350.3°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.607
• PSA: 58.97